N-[3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]thiophene-2-carboxamide
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Overview
Description
N-[3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]thiophene-2-carboxamide is a synthetic organic compound with the molecular formula C19H14Cl2N2O3S and a molecular weight of 421.3 g/mol. This compound is characterized by its complex structure, which includes a dichloromethoxybenzoyl group, a phenyl ring, and a thiophenecarboxamide moiety. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of N-[3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]thiophene-2-carboxamide typically involves multiple steps, including the formation of intermediate compounds. The synthetic route generally starts with the preparation of 3,5-dichloro-2-methoxybenzoic acid, which is then converted into its corresponding acid chloride. This acid chloride reacts with 3-amino-phenyl-2-thiophenecarboxamide under controlled conditions to form the final product. Industrial production methods may involve optimization of reaction conditions, such as temperature, solvent, and catalysts, to maximize yield and purity.
Chemical Reactions Analysis
N-[3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]thiophene-2-carboxamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro positions, to form a variety of derivatives. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like amines or thiols.
Scientific Research Applications
N-[3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]thiophene-2-carboxamide has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals
Mechanism of Action
The mechanism of action of N-[3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .
Comparison with Similar Compounds
N-[3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]thiophene-2-carboxamide can be compared with similar compounds such as:
N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide: This compound has a similar structure but includes a furamide moiety instead of a thiophenecarboxamide group.
N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide: Another similar compound with a furamide group and different substitution pattern on the phenyl ring. The uniqueness of this compound lies in its specific substitution pattern and the presence of the thiophenecarboxamide group, which may confer distinct chemical and biological properties.
Properties
Molecular Formula |
C19H14Cl2N2O3S |
---|---|
Molecular Weight |
421.3 g/mol |
IUPAC Name |
N-[3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]thiophene-2-carboxamide |
InChI |
InChI=1S/C19H14Cl2N2O3S/c1-26-17-14(8-11(20)9-15(17)21)18(24)22-12-4-2-5-13(10-12)23-19(25)16-6-3-7-27-16/h2-10H,1H3,(H,22,24)(H,23,25) |
InChI Key |
UONNCYWGLMGHJE-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CS3)Cl)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)Cl)C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CS3 |
Origin of Product |
United States |
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